3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(3-ethylphenyl)thiophene-2-carboxamide

Specification

• CAS No.: 1206990-66-0
• Molecular Formula: C23H24ClN3O3S2
• Molecular Weight: 490.03
• IUPAC Name: 3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-(3-ethylphenyl)thiophene-2-carboxamide
• Standard InChI: InChI=1S/C23H24ClN3O3S2/c1-2-17-5-3-7-19(15-17)25-23(28)22-21(9-14-31-22)32(29,30)27-12-10-26(11-13-27)20-8-4-6-18(24)16-20/h3-9,14-16H,2,10-13H2,1H3,(H,25,28)
• Standard InChI Key: AELRCYJOZCRYDT-UHFFFAOYSA-N
• SMILES: CCC1=CC(=CC=C1)NC(=O)C2=C(C=CS2)S(=O)(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl

Introduction

Structural Characteristics and Molecular Configuration

Molecular Architecture

The compound 3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(3-ethylphenyl)thiophene-2-carboxamide features a multifunctional structure comprising:

• A thiophene ring substituted at the 2-position with a carboxamide group.

• A sulfonyl linker bridging the thiophene ring and a piperazine moiety.

• A 4-(3-chlorophenyl)piperazine group, which introduces aromatic and halogenated elements.

• An N-(3-ethylphenyl) substituent on the carboxamide, contributing hydrophobic character.

The molecular formula is C₂₃H₂₄ClN₃O₃S₂, with a molecular weight of 490.03 g/mol. The IUPAC name and SMILES string provide precise structural delineation (Table 1).

Table 1: Key Identifiers and Structural Data

Property	Value
CAS No.	1206990-66-0
Molecular Formula	C<sub>23</sub>H<sub>24</sub>ClN<sub>3</sub>O<sub>3</sub>S<sub>2</sub>
Molecular Weight	490.03 g/mol
IUPAC Name	3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-N-(3-ethylphenyl)thiophene-2-carboxamide
SMILES	CCC1=CC(=CC=C1)NC(=O)C2=C(C=CS2)S(=O)(=O)N3CCN(CC3)C4=CC(=CC=C4)Cl
Hydrogen Bond Donors/Acceptors	1 / 7
Rotatable Bonds	6

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of this compound typically follows a multi-step protocol:

• Piperazine Functionalization: The 4-(3-chlorophenyl)piperazine moiety is prepared via nucleophilic aromatic substitution or Ullmann-type coupling.

• Sulfonylation: The piperazine is reacted with a thiophene-2-sulfonyl chloride derivative to introduce the sulfonyl bridge.

• Carboxamide Formation: Condensation of the thiophene-carboxylic acid with 3-ethylaniline using coupling agents like EDCI or HATU.

Critical parameters such as solvent polarity (e.g., dichloromethane or DMF), temperature (0–25°C), and stoichiometric ratios influence yield and purity. Chromatographic purification is often required to isolate the final product.

Reactivity Profile

• Nucleophilic Substitution: The sulfonyl group may undergo displacement reactions with amines or alkoxides.

• Electrophilic Aromatic Substitution: The chlorophenyl ring is susceptible to further halogenation or nitration.

• Hydrolysis: The carboxamide can hydrolyze under acidic or basic conditions to yield the corresponding carboxylic acid.

Physicochemical Properties

Solubility and Partitioning

The compound exhibits limited aqueous solubility due to its hydrophobic aryl and ethyl groups. Experimental logP values (4.598) suggest high lipid permeability, which is advantageous for blood-brain barrier penetration.

Table 2: Physicochemical Parameters

Property	Value
logP (Partition)	4.598
Water Solubility	-4.53 (LogSw)
Polar Surface Area	59.319 Ų
pK<sub>a</sub>	10.94